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Compound of Interest

Compound Name: 3,4-Dimethyl-2-pentanone

Cat. No.: B3384585

An In-depth Technical Guide to the Physical Properties of 3,4-Dimethyl-2-pentanone

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dimethyl-2-pentanone, tailored for researchers, scientists, and professionals in drug
development. This document presents quantitative data in a structured format, details relevant
experimental protocols, and includes a visual representation of an experimental workflow.

Core Physical Properties

3,4-Dimethyl-2-pentanone is an organic compound with the chemical formula C7H140.[1][2]
[3] Understanding its physical properties is crucial for its application in various scientific and
industrial fields.

Quantitative Data Summary

The key physical properties of 3,4-Dimethyl-2-pentanone are summarized in the table below
for easy reference and comparison.
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Property Value Source
Molecular Weight 114.19 g/mol PubChem[1], NIST[2]
N ) Chemical Synthesis
Boiling Point 135 °C (408 K)
Database[3], NIST[2]
] ] ] Chemical Synthesis
Melting Point Not Applicable
Database[3]
) Chemical Synthesis
Density 0.819 g/mL
Database[3]
. Chemical Synthesis
Refractive Index 1.4097
Database[3]
N Slightly soluble in water; General Ketone Properties[4]
Solubility ] )
Soluble in organic solvents [5161[7]

Experimental Protocols

Detailed methodologies for the determination of the key physical properties of 3,4-Dimethyl-2-
pentanone are outlined below.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point is the distillation
method.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer
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e Heating mantle

» Boiling chips

Procedure:

Place a small volume of 3,4-Dimethyl-2-pentanone into the distillation flask, along with a
few boiling chips to ensure smooth boiling.

o Set up the distillation apparatus with the thermometer bulb positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor.

e Begin heating the flask gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor rises and enters the
condenser.

» The boiling point is the temperature at which the vapor and liquid are in equilibrium,
observed as a constant temperature reading on the thermometer while the liquid is distilling.

e Record the temperature at which a steady distillation rate is achieved. This temperature is
the boiling point of the liquid.

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined accurately using a
pycnometer or by simply measuring the mass of a known volume.

Apparatus:

o Graduated cylinder or volumetric flask
e Analytical balance

Procedure:

o Measure the mass of a clean, dry graduated cylinder or volumetric flask using an analytical
balance.
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o Carefully add a known volume of 3,4-Dimethyl-2-pentanone to the graduated cylinder or
volumetric flask. Record the volume.

» Measure the total mass of the container and the liquid.
e Subtract the mass of the empty container from the total mass to find the mass of the liquid.

o Calculate the density by dividing the mass of the liquid by its volume (Density = Mass /
Volume).

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property of a substance and can be
measured using a refractometer.

Apparatus:

e Abbe refractometer

e Dropper

o Constant temperature water bath (optional, for high precision)

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index,
such as distilled water.

e Ensure the prism of the refractometer is clean and dry.

e Using a dropper, place a few drops of 3,4-Dimethyl-2-pentanone onto the surface of the
prism.

o Close the prism and allow the sample to spread evenly.

e Look through the eyepiece and adjust the control knob until the boundary line between the
light and dark fields is sharp and centered in the crosshairs.
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» Read the refractive index value from the scale. For accurate measurements, the temperature
should be controlled and recorded, as the refractive index is temperature-dependent.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of 3,4-Dimethyl-2-pentanone.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,4-Dimethyl-2-pentanone | C7H140 | CID 537877 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 3,4-dimethyl-2-pentanone [webbook.nist.gov]
o 3. chemsynthesis.com [chemsynthesis.com]
e 4. chem.libretexts.org [chem.libretexts.org]

o 5. Physical Properties of Ketones and Aldehydes | OpenOChem Learn
[learn.openochem.org]

e 6. byjus.com [byjus.com]
e 7.ckl12.org [ck12.0rg]

 To cite this document: BenchChem. [3,4-Dimethyl-2-pentanone physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3384585#3-4-dimethyl-2-pentanone-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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